1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: 1-[(2,6-difluorophenyl)methyl]-4-(4-nitrophenyl)piperazine
• InChI: InChI=1S/C17H17F2N3O2/c18-16-2-1-3-17(19)15(16)12-20-8-10-21(11-9-20)13-4-6-14(7-5-13)22(23)24/h1-7H,8-12H2
• InChI Key: XNXUMNUATWIGBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC=C2F)F)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H17F2N3O2
• Molecular Weight: 333.33 g/mol

Description

1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine, also known as DFB, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely used in scientific research due to its potential applications in the field of medicinal chemistry. In

Mechanism of Action

The mechanism of action of 1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine is not fully understood, but it is believed to involve the activation of the caspase pathway, which leads to apoptosis in cancer cells. It has also been suggested that this compound may act as a serotonin and dopamine reuptake inhibitor, thereby increasing the levels of these neurotransmitters in the brain and producing its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of neurotransmitter levels in the brain. It has also been reported to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for specific targets. However, it also has some limitations, such as its poor solubility in water and potential toxicity at high doses.

Future Directions

There are several potential future directions for research on 1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine, including the development of more efficient synthesis methods, the identification of new targets for its therapeutic use, and the investigation of its potential use in combination with other drugs for the treatment of various diseases. Furthermore, the exploration of the structure-activity relationship of this compound may lead to the development of more potent and selective derivatives with improved therapeutic properties.

Synthesis Methods

1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine can be synthesized through a multi-step process, which involves the reaction of 2,6-difluorobenzyl chloride with piperazine in the presence of a base, followed by the nitration of the resulting product with nitric acid. The final product, this compound, can be obtained through the reduction of the nitro group with a reducing agent such as iron powder.

Scientific Research Applications

1-(2,6-difluorobenzyl)-4-(4-nitrophenyl)piperazine has been extensively studied for its potential use in the treatment of various diseases, including cancer, depression, and anxiety. It has been shown to exhibit anti-tumor activity by inducing apoptosis in cancer cells and inhibiting their proliferation. In addition, this compound has been reported to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters such as serotonin and dopamine in the brain.